Cas no 2228416-47-3 (4-(oxolan-3-yl)-1H-imidazole)

• Product Name: 4-(oxolan-3-yl)-1H-imidazole
• CAS No: 2228416-47-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5931645
• PubChem ID: 150025207
• Update Time: 2025-10-29

4-(oxolan-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-yl)-1H-imidazole
• EN300-1792164
• 2228416-47-3

• Inchi： 1S/C7H10N2O/c1-2-10-4-6(1)7-3-8-5-9-7/h3,5-6H,1-2,4H2,(H,8,9)
• InChI Key： DGBZFYGWOOTRSA-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CN=CN2)C1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(oxolan-3-yl)-1H-imidazole

Introduction to 4-(oxolan-3-yl)-1H-imidazole (CAS No. 2228416-47-3)

4-(oxolan-3-yl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228416-47-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, which is well-known for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents. The presence of an oxolane ring in its molecular structure introduces unique reactivity and potential pharmacological properties, making it a subject of intense research interest.

The chemical structure of 4-(oxolan-3-yl)-1H-imidazole consists of a five-membered imidazole ring fused with an oxolane moiety. The imidazole ring is characterized by its two nitrogen atoms, which are essential for its interaction with biological targets such as enzymes and receptors. The oxolane group, on the other hand, contributes to the compound's stability and flexibility, potentially influencing its solubility and bioavailability. This combination of structural features makes 4-(oxolan-3-yl)-1H-imidazole a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit potent biological activities with minimal side effects. 4-(oxolan-3-yl)-1H-imidazole has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. Its unique structural framework allows for diverse modifications, enabling researchers to fine-tune its pharmacological properties to target specific diseases more effectively.

One of the most compelling aspects of 4-(oxolan-3-yl)-1H-imidazole is its ability to interact with biological targets in multiple ways. The nitrogen atoms in the imidazole ring can form hydrogen bonds with polar residues in proteins, while the oxolane group can engage in hydrophobic interactions or participate in metal coordination. These interactions are critical for the compound's binding affinity and efficacy. Furthermore, the oxolane ring can undergo various chemical transformations, such as epoxide ring-opening reactions, which can be exploited to develop derivatives with enhanced biological activity.

Recent studies have demonstrated that derivatives of 4-(oxolan-3-yl)-1H-imidazole exhibit promising anti-inflammatory properties. For instance, researchers have synthesized analogs that show significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. These findings suggest that 4-(oxolan-3-yl)-1H-imidazole could serve as a lead compound for developing novel anti-inflammatory drugs with improved selectivity and reduced toxicity compared to existing therapies.

The antimicrobial potential of 4-(oxolan-3-yl)-1H-imidazole has also been explored. Preliminary studies indicate that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This is particularly relevant in the context of rising antibiotic resistance rates, where new antimicrobial agents are urgently needed. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

In addition to its anti-inflammatory and antimicrobial properties, 4-(oxolan-3-yl)-1H-imidazole has shown promise in anticancer research. Researchers have identified derivatives that inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For example, some analogs have been found to block the activity of tyrosine kinases, which are overexpressed in many cancers and contribute to uncontrolled cell growth. These findings highlight the potential of 4-(oxolan-3-yl)-1H-imidazole as a foundation for developing novel anticancer therapies.

The synthesis of 4-(oxolan-3-yl)-1H-imidazole and its derivatives involves several key steps that highlight the compound's synthetic versatility. One common approach involves the reaction of an imidazole derivative with an epoxide-containing oxolane precursor under controlled conditions. This reaction typically proceeds via nucleophilic opening of the epoxide ring, followed by cyclization to form the desired heterocyclic structure. The use of different substituents on the imidazole and oxolane rings allows for fine-tuning of the compound's physicochemical properties and biological activities.

The pharmacokinetic profile of 4-(oxolan-3-yl)-1H-imidazole is another critical aspect that has been investigated. Studies have shown that certain derivatives exhibit good oral bioavailability and favorable distribution patterns within vivo models. This suggests that 4-(oxolan-3-yl)-1H-imidazole could be developed into orally administered drugs with therapeutic efficacy comparable to existing treatments but with improved patient compliance due to fewer dosing requirements.

Future research directions for 4-(oxolan-3-yl)-1H-imidazole include further optimization of its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and quantum mechanical calculations, researchers can predict how different structural modifications will affect the compound's binding affinity and selectivity towards biological targets. This rational approach will accelerate the discovery process and help identify lead compounds that are more likely to succeed in clinical trials.

In conclusion,4-(oxolan-3-ylyl)-1H-imidazo le (CAS No. 2228416 -47 - 3) is a versatile heterocyclic compound with significant potential in pharmaceutical applications spanning anti-inflammatory , antimicrobial ,and anticancer therapies . Its unique structural features ,combined with its synthetic flexibility ,make it an attractive scaffold for drug discovery efforts . As research continues to uncover new biological activities and mechanisms of action ,this compound is poised to play a crucial role in developing next-generation therapeutics .